Cas no 1361524-29-9 (2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361524-29-9
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967688
• Update Time: 2025-10-30

2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-6-3-7(14)11(8(15)4-6)5-1-9(12(17,18)19)20-10(16)2-5/h1-4H
• InChI Key： IZJSSQCZDLCJLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(N=C(C(F)(F)F)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361524-29-9) is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with fluorine, chlorine, and trifluoromethyl groups. The intricate arrangement of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive study.

The molecular formula of 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine is C₁₅H₅Cl₃F₄N, and its molecular weight is approximately 377.5 g/mol. The compound's physical properties include a high melting point and low solubility in water, which are typical for highly substituted aromatic compounds. These properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, the chemical synthesis of 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has been optimized to improve yield and purity. One notable method involves the reaction of 2-fluoro-4-chloropyridine with 1,3,5-trichlorobenzene in the presence of a suitable catalyst. This approach has been reported to achieve high yields with minimal by-products, making it a preferred method for large-scale production.

The biological activity of 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has been extensively studied in various contexts. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. The presence of multiple halogen substituents on the pyridine ring is believed to contribute to its antimicrobial efficacy by disrupting cell membranes and inhibiting essential metabolic pathways.

Beyond its antimicrobial properties, 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has also been investigated for its potential as a pesticide. Studies have demonstrated its effectiveness in controlling various agricultural pests, including insects and weeds. The compound's low solubility in water and high stability under environmental conditions make it an attractive candidate for long-lasting pest control solutions.

In the realm of pharmaceutical research, 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has shown promise as a lead compound for the development of new drugs. Its unique chemical structure provides a foundation for designing molecules with specific biological activities. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes.

The toxicological profile of 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine is an important consideration in its application. Studies have indicated that while the compound is generally well-tolerated at low concentrations, higher doses may cause adverse effects such as irritation and toxicity in certain organisms. Therefore, careful dosing and safety protocols are essential when handling this compound.

In terms of environmental impact, the stability and persistence of 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine in the environment have been subjects of concern. Research has focused on developing methods to degrade or neutralize the compound to minimize its ecological footprint. Biodegradation studies have shown that certain microorganisms can metabolize the compound under specific conditions, providing a potential pathway for environmental remediation.

The analytical methods used to detect and quantify 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine are crucial for ensuring its quality control and safety assessment. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly employed for this purpose due to its high sensitivity and specificity. These techniques enable accurate determination of the compound's concentration in various matrices, including biological samples and environmental media.

Recent advancements in computational chemistry have also contributed to our understanding of 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine's behavior. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These computational tools are invaluable for predicting the compound's properties and optimizing its design for specific applications.

In conclusion, 2-Fluoro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361524-29-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure endows it with diverse biological activities and makes it a valuable subject of ongoing research. As new studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems.